![molecular formula C13H16ClNO4S B7576315 2-[1-(3-Chlorophenyl)sulfonylpiperidin-2-yl]acetic acid](/img/structure/B7576315.png)
2-[1-(3-Chlorophenyl)sulfonylpiperidin-2-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(3-Chlorophenyl)sulfonylpiperidin-2-yl]acetic acid, also known as CPSPA, is a compound that has been extensively studied for its potential use as a tool in scientific research. This compound is a derivative of piperidine and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
2-[1-(3-Chlorophenyl)sulfonylpiperidin-2-yl]acetic acid acts as a competitive antagonist of the GluN2B subunit of the NMDA receptor. This means that it binds to the receptor at the same site as the endogenous ligand, but does not activate the receptor. By selectively inhibiting the function of the GluN2B subunit, this compound can be used to study the role of this receptor in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its ability to selectively inhibit the GluN2B subunit of the NMDA receptor, this compound has also been shown to modulate the activity of other receptors, including the AMPA receptor and the GABA receptor. These effects have been implicated in various physiological processes, including learning and memory, pain perception, and anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[1-(3-Chlorophenyl)sulfonylpiperidin-2-yl]acetic acid in lab experiments is its selectivity for the GluN2B subunit of the NMDA receptor. This allows researchers to study the specific role of this receptor in various physiological processes. However, one limitation of using this compound is its potential off-target effects on other receptors. Additionally, the use of this compound in animal models can be complicated by its poor solubility in water.
Future Directions
There are several future directions for research on 2-[1-(3-Chlorophenyl)sulfonylpiperidin-2-yl]acetic acid. One area of interest is the development of more selective GluN2B antagonists that can be used to study the role of this receptor in various neurological disorders. Another area of interest is the use of this compound in combination with other compounds to study the interactions between different receptors in the brain. Additionally, the development of more water-soluble forms of this compound could facilitate its use in animal models.
Synthesis Methods
The synthesis of 2-[1-(3-Chlorophenyl)sulfonylpiperidin-2-yl]acetic acid involves the reaction of 3-chlorobenzenesulfonyl chloride and piperidine in the presence of a base. This reaction results in the formation of this compound as a white solid. The purity of the compound can be increased by recrystallization from a suitable solvent.
Scientific Research Applications
2-[1-(3-Chlorophenyl)sulfonylpiperidin-2-yl]acetic acid has been used in scientific research as a tool to study the function of certain receptors in the brain. Specifically, this compound has been shown to selectively inhibit the function of the GluN2B subunit of the NMDA receptor. This receptor is involved in a variety of physiological processes, including learning and memory, and has been implicated in various neurological disorders.
properties
IUPAC Name |
2-[1-(3-chlorophenyl)sulfonylpiperidin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO4S/c14-10-4-3-6-12(8-10)20(18,19)15-7-2-1-5-11(15)9-13(16)17/h3-4,6,8,11H,1-2,5,7,9H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKMTZYPYQPFQOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CC(=O)O)S(=O)(=O)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.